Cas no 648414-39-5 (4(1H)-Pyrimidinone, 2-(diethylamino)-6-methyl-5-nitro-)

• Product Name: 4(1H)-Pyrimidinone, 2-(diethylamino)-6-methyl-5-nitro-
• CAS No: 648414-39-5
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 415368
• PubChem ID: 136275139
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 2-(diethylamino)-6-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-(diethylamino)-6-methyl-5-nitro-
• 2-(diethylamino)-6-methyl-5-nitro-1H-pyrimidin-4-one
• 648414-39-5
• DTXSID00801155
• 2-(Diethylamino)-6-methyl-5-nitropyrimidin-4(1H)-one

• Inchi： 1S/C9H14N4O3/c1-4-12(5-2)9-10-6(3)7(13(15)16)8(14)11-9/h4-5H2,1-3H3,(H,10,11,14)
• InChI Key： VSMZRJLRENCBMW-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(N1)N(CC)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.10659032g/mol
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.5Ų